Cas no 57339-60-3 (2H-1-Benzopyran-2-one, 4-hydroxy-3-(1-oxo-3-phenyl-2-propenyl)-)

2H-1-Benzopyran-2-one, 4-hydroxy-3-(1-oxo-3-phenyl-2-propenyl)- structure
57339-60-3 structure
Product Name:2H-1-Benzopyran-2-one, 4-hydroxy-3-(1-oxo-3-phenyl-2-propenyl)-
CAS No:57339-60-3
MF:C18H12O4
MW:292.285485267639
CID:345722
PubChem ID:54711376
Update Time:2025-04-19

2H-1-Benzopyran-2-one, 4-hydroxy-3-(1-oxo-3-phenyl-2-propenyl)- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran-2-one, 4-hydroxy-3-(1-oxo-3-phenyl-2-propenyl)-
    • 4-hydroxy-3-(3-phenylprop-2-enoyl)chromen-2-one
    • 4-Hydroxy-3-(3-phenylacryloyl)-2H-1-benzopyran-2-one
    • 3-Cinnamoyl-4-hydroxycoumarin
    • DTXSID40716153
    • 57339-60-3
    • Inchi: 1S/C18H12O4/c19-14(11-10-12-6-2-1-3-7-12)16-17(20)13-8-4-5-9-15(13)22-18(16)21/h1-11,20H
    • InChI Key: NRCQJAMRNSNGRE-UHFFFAOYSA-N
    • SMILES: O1C(C(C(C=CC2C=CC=CC=2)=O)=C(C2C=CC=CC1=2)O)=O

Computed Properties

  • Exact Mass: 292.07356
  • Monoisotopic Mass: 292.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 511
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: 3.8
  • Topological Polar Surface Area: 63.6Ų

Experimental Properties

  • PSA: 63.6
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